Titanium49

• CAS No.: 14304-92-8
• Molecular Formula: C8H6Cl3NO2

Description

Titanium49 (⁴⁹Ti) is a stable isotope of titanium, characterized by an atomic number of 22 and a mass number of 49. It is one of the five naturally occurring isotopes of titanium, alongside ⁴⁶Ti, ⁴⁷Ti, ⁴⁸Ti, and ⁵⁰Ti. This compound accounts for approximately 5.5% of natural titanium abundance, making it the fourth most abundant isotope in the element’s isotopic composition .

As a transition metal isotope, ⁴⁹Ti exhibits typical titanium properties, including high strength-to-weight ratio, corrosion resistance, and biocompatibility. However, its nuclear characteristics, such as neutron absorption cross-section and isotopic stability, differentiate it from other titanium isotopes. These properties make ⁴⁹Ti relevant in specialized applications, including nuclear engineering and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of titanium-49 typically involves the separation of isotopes from naturally occurring titanium. This can be achieved through methods such as gas centrifugation or laser isotope separation. These methods exploit the slight differences in mass between the isotopes to achieve separation.

Industrial Production Methods: Industrial production of titanium, including titanium-49, involves the extraction of titanium from its ores, such as ilmenite and rutile. The primary method used is the Kroll process, which involves the reduction of titanium tetrachloride with magnesium. The process can be summarized as follows:

• Chlorination of titanium ore to produce titanium tetrachloride.
• Purification of titanium tetrachloride by distillation.
• Reduction of titanium tetrachloride with magnesium to produce titanium sponge.
• Melting and refining of titanium sponge to produce titanium metal .

Chemical Reactions Analysis

Types of Reactions: Titanium-49, like other titanium isotopes, undergoes various chemical reactions, including:

Oxidation: Titanium readily forms a protective oxide layer when exposed to air, which enhances its corrosion resistance.

Reduction: Titanium can be reduced from its compounds using strong reducing agents such as magnesium or sodium.

Substitution: Titanium can participate in substitution reactions, particularly in organometallic chemistry.

Common Reagents and Conditions:

Oxidation: Oxygen or air at elevated temperatures.

Reduction: Magnesium or sodium in an inert atmosphere.

Substitution: Organometallic reagents under controlled conditions.

Major Products:

Oxidation: Titanium dioxide (TiO₂).

Reduction: Titanium metal.

Substitution: Various organotitanium compounds

Scientific Research Applications

Titanium-49 has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions, including polymerization and fine chemical synthesis.

Biology: Investigated for its biocompatibility and potential use in medical implants and prosthetics.

Medicine: Studied for its potential in drug delivery systems and as a component in medical devices.

Industry: Used in aerospace, automotive, and construction industries due to its high strength-to-weight ratio and corrosion resistance

Mechanism of Action

The mechanism by which titanium-49 exerts its effects is primarily through its chemical reactivity and physical properties. In catalysis, titanium-49 can facilitate various chemical transformations by providing active sites for reactions. Its biocompatibility is attributed to its ability to form a stable oxide layer that prevents adverse reactions with biological tissues. The molecular targets and pathways involved in its action depend on the specific application, such as catalysis or biomedical use .

Comparison with Similar Compounds

Comparison with Similar Titanium Isotopes

The following table provides a detailed comparison of Titanium49 with other stable titanium isotopes, focusing on key nuclear and material properties:

Property	⁴⁶Ti	⁴⁷Ti	⁴⁸Ti	⁴⁹Ti	⁵⁰Ti
Natural Abundance (%)	8.0	7.3	73.8	5.5	5.4
Atomic Mass (u)	45.9526	46.9518	47.9479	48.9479	49.9448
Nuclear Spin	0	5/2⁻	0	7/2⁻	0
Neutron Cross-Section (barns)	0.59	1.2	7.84	2.2	0.18
Primary Applications	Neutron shielding	NMR studies	Dominant industrial use	Neutron moderation	Isotopic tracing

Key Findings:

Natural Abundance: ⁴⁸Ti is the most abundant (73.8%), while ⁴⁹Ti is relatively scarce (5.5%). This scarcity limits its use in bulk industrial applications but enhances its value in niche nuclear technologies .

Neutron Interaction : ⁴⁹Ti has a moderate neutron cross-section (2.2 barns), positioning it between ⁴⁸Ti (7.84 barns, high absorption) and ⁵⁰Ti (0.18 barns, low absorption). This property makes it suitable for neutron moderation in reactor designs .

Nuclear Spin : Unlike ⁴⁶Ti and ⁴⁸Ti (spin 0), ⁴⁹Ti has a nuclear spin of 7/2⁻, enabling its use in nuclear magnetic resonance (NMR) spectroscopy for studying titanium-containing compounds .

Industrial Relevance : While ⁴⁸Ti dominates industrial applications due to its abundance, ⁴⁹Ti is critical in specialized contexts, such as neutron flux regulation and isotopic labeling in environmental studies .

Research Implications and Challenges

• Material Science : The isotopic purity of ⁴⁹Ti is a challenge for large-scale applications. Advanced separation techniques (e.g., gas centrifuges) are required to isolate it from more abundant isotopes like ⁴⁸Ti .
• Nuclear Engineering: ⁴⁹Ti’s neutron moderation efficiency is under investigation for next-generation reactors.
• Analytical Chemistry : The isotope’s distinct nuclear spin enables precise tracking in catalytic and biomedical systems, though its low natural abundance necessitates synthetic enrichment .